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3-(3-Bromophenyl)-3-(propanoylamino)propanoic acid

Name: 3-(3-Bromophenyl)-3-(propanoylamino)propanoic acid
Brand: Smolecule
SKU: S7913592
Rating: 4 (2 reviews)

Catalog No.

S7913592

CAS No.

M.F

C12H14BrNO3

M. Wt

300.15 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

3-(3-Bromophenyl)-3-(propanoylamino)propanoic acid

Content Navigation

1. General Information
2. Physical and Chemical Properties
3. Synthesis and Characterization
4. Analytical Methods
5. Biological Properties
6. Toxicity and Safety in Scientific Experiments
7. Applications in Scientific Experiments

8. Current State of Research
9. Potential Implications in Various Fields of Research and Industry
10. Limitations and Future Directions
11. Future Directions
12. Specification
13. Others

General Information

Product Name

3-(3-Bromophenyl)-3-(propanoylamino)propanoic acid

IUPAC Name

3-(3-bromophenyl)-3-(propanoylamino)propanoic acid

Molecular Formula

C12H14BrNO3

Molecular Weight

300.15 g/mol

InChI

InChI=1S/C12H14BrNO3/c1-2-11(15)14-10(7-12(16)17)8-4-3-5-9(13)6-8/h3-6,10H,2,7H2,1H3,(H,14,15)(H,16,17)

InChI Key

YDURHXZODNNQBG-UHFFFAOYSA-N

SMILES

CCC(=O)NC(CC(=O)O)C1=CC(=CC=C1)Br

Canonical SMILES

CCC(=O)NC(CC(=O)O)C1=CC(=CC=C1)Br

Physical and Chemical Properties

BPP is a white, crystalline powder with a melting point of 165-169 °C. The compound is slightly soluble in water and freely soluble in ethanol, acetone, and methanol. BPP has a pKa value of 4.03 and a logP value of 2.06, indicating its moderate lipophilicity.

Synthesis and Characterization

BPP can be synthesized via several methods. One common synthesis involves the condensation of 3-bromobenzoyl chloride with N-methyl diethanolamine, followed by the acylation of the resulting N-methyl 3-(3-bromophenyl)propionamide with propanoyl chloride. The synthesized BPP can be characterized using various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

Analytical Methods

Several analytical methods have been developed for the detection and quantification of BPP in various matrices. These include high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and capillary electrophoresis (CE). These methods have been utilized for both pharmacokinetic and pharmacodynamic studies of BPP.

Biological Properties

BPP has been shown to have anti-inflammatory, analgesic, and antipyretic activities in animal models. The compound inhibits COX-1 and COX-2, resulting in reduced production of PGE 2 and other pro-inflammatory mediators. BPP has also been demonstrated to modulate the immune system by reducing the expression of cytokines and chemokines.

Toxicity and Safety in Scientific Experiments

BPP has been assessed for toxicity and safety in various models, including rodents and human cell lines. The compound has been found to have low toxicity, and its safety profile has been evaluated in several studies. However, like all NSAIDs, BPP may cause adverse effects such as gastrointestinal toxicity, renal damage, and hepatotoxicity at high doses.

Applications in Scientific Experiments

BPP has been used as a tool compound in several scientific experiments. The compound has been utilized in studies investigating the COX pathway, PGE 2 synthesis, and inflammatory processes. BPP has also been employed in drug discovery programs aimed at developing new anti-inflammatory compounds.

Current State of Research

BPP continues to be a topic of interest in scientific research. Researchers are investigating the compound's potential as a treatment for various diseases, such as cancer and Alzheimer's disease. New synthetic methods for BPP and its analogs are also being developed to enhance its pharmacological properties.

Potential Implications in Various Fields of Research and Industry

BPP has potential implications in various fields of research and industry. The compound's anti-inflammatory, immune modulatory, and analgesic activities make it a promising candidate for the development of new anti-inflammatory drugs. BPP and its analogs may also have potential applications in cancer therapy and drug delivery systems.

Limitations and Future Directions

Despite its potential benefits, BPP has some limitations that need to be addressed in future research. These include its low aqueous solubility, which limits its bioavailability and therapeutic efficacy. Future research may focus on developing novel formulations or delivery systems to improve the compound's efficacy and safety.

Future Directions

for BPP research may include:
1. Developing new synthetic routes and analogs of BPP to enhance its pharmacological properties.
2. Evaluating the therapeutic potential of BPP in various disease models, such as cancer, Alzheimer's disease, and inflammatory disorders.
3. Investigating the compound's immunomodulatory effects and its potential application in immune-related disorders.
4. Examining the mechanism of action of BPP and its interaction with various receptors and enzymes.
5. Developing new delivery systems for BPP to improve its bioavailability and therapeutic efficacy.
6. Investigating the role of BPP in regulating pain and its potential use as an analgesic drug.
7. Studying the pharmacokinetics and pharmacodynamics of BPP to optimize its dosing regimens and minimize its adverse effects.
8. Developing new analytical methods for the detection and quantification of BPP in various matrices, including biological fluids and environmental samples.
9. Investigating the interactions between BPP and other drugs and their possible synergistic or antagonistic effects.